Cas no 1196392-27-4 (Tert-butyl 4-(4-sulfamoylphenyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(4-sulfamoylphenyl)piperazine-1-carboxylate
• CAS No: 1196392-27-4
• MF: C₁₅H₂₃N₃O₄S
• MW: 341.425822496414
• CID: 5944326
• PubChem ID: 165851018
• Update Time: 2025-11-07

Tert-butyl 4-(4-sulfamoylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37104541
• tert-butyl 4-(4-sulfamoylphenyl)piperazine-1-carboxylate
• 1196392-27-4
• Tert-butyl 4-(4-sulfamoylphenyl)piperazine-1-carboxylate

• Inchi： 1S/C15H23N3O4S/c1-15(2,3)22-14(19)18-10-8-17(9-11-18)12-4-6-13(7-5-12)23(16,20)21/h4-7H,8-11H2,1-3H3,(H2,16,20,21)
• InChI Key： BTKFKTXGBRPGSN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1CCN(C(=O)OC(C)(C)C)CC1)(N)(=O)=O

Computed Properties

• Exact Mass: 341.14092740g/mol
• Monoisotopic Mass: 341.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 101Ų

Additional information on Tert-butyl 4-(4-sulfamoylphenyl)piperazine-1-carboxylate

Tert-butyl 4-(4-sulfamoylphenyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1196392-27-4, known as Tert-butyl 4-(4-sulfamoylphenyl)piperazine-1-carboxylate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperazine ring with a sulfamoyl group and a tert-butyl ester moiety. The piperazine ring is a six-membered ring containing two nitrogen atoms, which is a common structural motif in various bioactive compounds. The sulfamoyl group (SO₂NH) adds to the compound's versatility, potentially enhancing its solubility and bioavailability. The tert-butyl ester group further contributes to the molecule's stability and pharmacokinetic properties.

Recent studies have highlighted the potential of Tert-butyl 4-(4-sulfamoylphenyl)piperazine-1-carboxylate in drug discovery, particularly in the development of novel therapeutics targeting various diseases. For instance, research has shown that this compound exhibits promising activity against certain enzymes involved in inflammatory processes, making it a candidate for anti-inflammatory drug development. Additionally, its structural features make it an attractive lead compound for the design of more potent and selective inhibitors of key therapeutic targets.

The synthesis of Tert-butyl 4-(4-sulfamoylphenyl)piperazine-1-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and esterification. The incorporation of the sulfamoyl group into the molecule is typically achieved through a two-step process: first, the preparation of the corresponding sulfonamide intermediate, followed by its coupling with the piperazine derivative. The use of mild reaction conditions ensures the preservation of the molecule's functional groups while maintaining high yields.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated that Tert-butyl 4-(4-sulfamoylphenyl)piperazine-1-carboxylate can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. This makes it a potential candidate for treating conditions such as arthritis, inflammatory bowel disease, and other inflammatory disorders.

Moreover, the compound's pharmacokinetic profile has been extensively studied. Its tert-butyl ester group enhances its stability in vivo, while its solubility is significantly improved by the presence of the sulfamoyl group. These properties collectively contribute to its favorable absorption and distribution characteristics, making it an ideal candidate for oral administration.

In terms of safety and toxicity, preliminary studies indicate that Tert-butyl 4-(4-sulfamoylphenyl)piperazine-1-carboxylate exhibits low toxicity at therapeutic doses. However, further investigations are required to fully characterize its safety profile and assess its potential for long-term use.

Looking ahead, ongoing research aims to optimize this compound's efficacy by modifying its structure to enhance selectivity and reduce off-target effects. For example, researchers are exploring the substitution of different groups at specific positions on the piperazine ring to improve binding affinity to target enzymes. Additionally, efforts are being made to develop prodrugs or delivery systems that can further enhance its therapeutic potential.

In conclusion, Tert-butyl 4-(4-sulfamoylphenyl)piperazine-1-carboxylate represents a promising lead compound in drug discovery with potential applications in treating inflammatory diseases. Its unique structure, favorable pharmacokinetic properties, and biological activity make it an attractive target for further research and development.